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Compound of Interest

Compound Name: Heptabarbital

Cat. No.: B1195907

For Immediate Reference: Essential Safety and Logistical Information for Heptabarbital

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Heptabarbital in a laboratory setting. Designed for researchers, scientists, and drug
development professionals, this document outlines procedural, step-by-step guidance to
ensure a safe research environment.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Heptabarbital.

Property Value Source
Chemical Formula C13H18N203 PubChem[1]
Molecular Weight 250.29 g/mol DrugFuture[2]
Melting Point 174 °C DrugFuture[2]
Solubility in Water 250 mg/L (at 25 °C) PubChem|[1]
Solubility in Ethanol 4.0 g/ 100 ml (at 25°C) DrugFuture[2]
Solubility in Acetone 5.7 g/ 100 ml (at 25°C) DrugFuture
Solubility in Chloroform 1.4 g/ 100 ml (at 25°C) DrugFuture
CAS Number 509-86-4 DrugFuture
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Note: While a specific LD50 for Heptabarbital in mice was not found, as a barbiturate, it should
be handled with care. For context, the oral LD50 of a related barbiturate, Pentobarbital, in rats
is 118 mg/kg.

Operational Plan: Personal Protective Equipment
(PPE) and Handling

Adherence to proper personal protective equipment protocols is the first line of defense against
accidental exposure. The following PPE is mandatory when handling Heptabarbital in solid or
solution form.

Required Personal Protective Equipment:

o Gloves: Nitrile or latex gloves should be worn at all times. If handling for prolonged periods,
consider double-gloving.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.
e Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing.

» Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-
approved respirator is recommended.

Step-by-Step Handling Procedures:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including a designated waste container, readily available.

e Weighing (for solid form): If weighing the solid form, do so in a chemical fume hood or a
ventilated balance enclosure to minimize inhalation of airborne particles.

e Dissolving: When preparing solutions, add the solid Heptabarbital to the solvent slowly.
Avoid splashing.

o General Handling: Always handle Heptabarbital in a well-ventilated area, preferably within a
chemical fume hood.
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» Decontamination: After handling, thoroughly decontaminate all surfaces and equipment with
an appropriate cleaning agent.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan: Safe and Compliant Waste
Management

Proper disposal of Heptabarbital and contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Step-by-Step Disposal Procedures:

o Segregation: All waste contaminated with Heptabarbital, including unused product,
contaminated PPE, and cleaning materials, must be segregated from general laboratory
waste.

» Waste Containers: Use clearly labeled, sealed, and leak-proof containers for all
Heptabarbital waste.

» Solid Waste: Unused solid Heptabarbital and contaminated solids (e.g., gloves, weigh
boats) should be placed in a designated hazardous waste container.

e Liquid Waste: Solutions containing Heptabarbital should be collected in a labeled, sealed,
and appropriate hazardous waste container. Do not pour down the drain.

» Disposal Compliance: All Heptabarbital waste must be disposed of in accordance with local,
state, and federal regulations for hazardous chemical waste. Consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines.

Emergency Procedures

In the event of an accidental exposure, immediate action is crucial.

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.
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» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

« Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

e Ingestion: Do NOT induce vomiting. Seek immediate medical attention. Provide the Safety
Data Sheet (SDS) to the medical personnel.

Visualizing the Workflow for Safe Handling of
Heptabarbital

The following diagram illustrates the logical workflow for the safe handling of Heptabarbital,
from preparation to disposal.

Caption: Logical workflow for safe Heptabarbital handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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